1-Cyclohexene-1-carboxaldehyde

• IUPAC Name: cyclohexene-1-carbaldehyde
• InChI: InChI=1S/C7H10O/c8-6-7-4-2-1-3-5-7/h4,6H,1-3,5H2
• InChI Key: OANSOJSBHVENEI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)C=O
• Molecular Formula: C7H10O
• DSSTOX Substance ID: DTXSID60409257
• Molecular Weight: 110.15 g/mol
• CAS RN: 1192-88-7, 1321-16-0

Description

1-Cyclohexene-1-carboxaldehyde is an α,β-unsaturated aldehyde. It participates in the synthesis of benzopyrans. The linear formula of 1-Cyclohexene-1-carboxaldehyde is C6H9CHO.

Synthesis Analysis

1-Cyclohexene-1-carboxaldehyde may be used in the synthesis of azomethine imines. It was also found that the C-C bond and cyclic structure inhibited protolytic cracking, hydride transfer and isomerization, while they enhanced oligomerization and aromatization compared to a C–C bond and a linear structure.

Molecular Structure Analysis

The molecular weight of 1-Cyclohexene-1-carboxaldehyde is 110.15. The SMILES string is O=CC1=CCCCC1 and the InChI key is OANSOJSBHVENEI-UHFFFAOYSA-N.

Chemical Reactions Analysis

1-Cyclohexene-1-carboxaldehyde is an α,β-unsaturated aldehyde. It participates in the synthesis of benzopyrans. It can be used as a reactant/reagent in chemoselective synthesis of aliphatic alcohols via NSS-ruthenium complex-catalyzed hydrogenation of α,β-unsaturated carbonyl compounds.

Physical And Chemical Properties Analysis

1-Cyclohexene-1-carboxaldehyde has a boiling point of 61 °C/10 mmHg (lit.) and a density of 0.966 g/mL at 25 °C (lit.).

Scientific Research Applications

Synthesis of Benzopyrans

. . Benzopyrans are a class of organic compounds that are widely used in medicinal chemistry due to their diverse biological activities.

Synthesis of Azomethine Imines

. Azomethine imines are important intermediates in organic synthesis and have been used in the preparation of a variety of biologically active compounds.

Gas-Phase Microwave Spectrum Study

. This kind of study is crucial for understanding the molecular structure and dynamics.

Synthesis of Poly (Vinyl Cyclohexanal)

. This polymer has potential applications in the field of materials science.

Safety and Hazards

1-Cyclohexene-1-carboxaldehyde is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified under flammable liquids, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.

Mechanism of Action

Target of Action

1-Cyclohexene-1-carboxaldehyde is an α,β-unsaturated aldehyde

Mode of Action

As an α,β-unsaturated aldehyde, it may participate in reactions involving the addition of nucleophiles to the β-carbon, a characteristic reaction of α,β-unsaturated carbonyl compounds .

Biochemical Pathways

1-Cyclohexene-1-carboxaldehyde participates in the synthesis of benzopyrans . Benzopyrans are a class of organic compounds that are part of many bioactive molecules. They are known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, anticancer, and antimicrobial effects.

Result of Action

It’s known to participate in the synthesis of benzopyrans , which are bioactive molecules with various potential effects on cells, including anti-inflammatory, antioxidant, anticancer, and antimicrobial activities.

Synthesis routes and methods

Procedure details

7.1 g norbornene and 1 atm O2 were passed over 100 mg of this material at 280° C. for 2 hours, yielding in a partial conversion 99 mg norbornanone (relative yield 70%) and 43 mg cyclohexene carboxaldehyde (relative yield 30%) with a turnover frequency of 160 moles total product per mole Rh per hr.